N-(4-chlorophenyl)-2-((1-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1H-indol-3-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[1-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]indol-3-yl]sulfanylacetamide
• InChI: InChI=1S/C24H26ClN3O3S/c1-16-11-28(12-17(2)31-16)24(30)14-27-13-22(20-5-3-4-6-21(20)27)32-15-23(29)26-19-9-7-18(25)8-10-19/h3-10,13,16-17H,11-12,14-15H2,1-2H3,(H,26,29)
• InChI Key: SOFXGFWWAHSFRV-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)CN2C=C(C3=CC=CC=C32)SCC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C24H26ClN3O3S
• Molecular Weight: 472.0 g/mol

Description

N-(4-chlorophenyl)-2-((1-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1H-indol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H26ClN3O3S and its molecular weight is 472. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorophenyl)-2-((1-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1H-indol-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorophenyl)-2-((1-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1H-indol-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antifungal Agents

2-(2-oxo-morpholin-3-yl)-acetamide derivatives, including compounds structurally related to the one , have been identified as broad-spectrum antifungal agents effective against Candida and Aspergillus species. These compounds have shown considerable improvement in plasmatic stability with modifications such as gem-dimethyl addition on the morpholin-2-one core. Their fungicidal activity is significant in both in vitro studies and in vivo efficacy in murine models of systemic Candida albicans infection (Bardiot et al., 2015).

Antihistamine Agents

Compounds with similar structural components have been synthesized for their potential as antihistamine agents. A particular study synthesized a series of novel compounds with antihistaminic activity evaluated in vivo on guinea pigs. The results highlighted certain derivatives as potent compounds offering protection against histamine-induced bronchospasm with minimal sedation, pointing towards their utility in developing new antihistamines (Alagarsamy et al., 2014).

Herbicidal Applications

Chloroacetamide derivatives have been explored for their herbicidal efficacy, demonstrating selective pre-emergent or early post-emergent control of annual grasses and broad-leaved weeds in various crops. This highlights the versatility of chloroacetamide and related compounds in agricultural applications (Weisshaar & Böger, 1989).

Antimicrobial Evaluation

Another study focused on the synthesis of derivatives with antimicrobial and hemolytic activity, demonstrating that certain 2,5-disubstituted 1,3,4-oxadiazole compounds exhibit significant activity against selected microbial species. This research points towards the potential of such derivatives in antimicrobial drug development (Gul et al., 2017).